N-(3-(benzo[d]thiazol-2-yl)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide hydrochloride

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-2-(1,3-dioxoisoindol-2-yl)acetamide;hydrochloride
• InChI: InChI=1S/C25H20N4O3S2.ClH/c1-28-11-10-16-19(12-28)34-23(21(16)22-26-17-8-4-5-9-18(17)33-22)27-20(30)13-29-24(31)14-6-2-3-7-15(14)25(29)32;/h2-9H,10-13H2,1H3,(H,27,30);1H
• InChI Key: ALVHHOUUXDFMEA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)CN5C(=O)C6=CC=CC=C6C5=O.Cl
• Molecular Formula: C25H21ClN4O3S2
• Molecular Weight: 525.0 g/mol

Description

N-(3-(benzo[d]thiazol-2-yl)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide hydrochloride is a useful research compound. Its molecular formula is C25H21ClN4O3S2 and its molecular weight is 525.04. The purity is usually 95%.
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Scientific Research Applications

Phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) Inhibition : Compounds with benzothiazole and related heterocycles have been investigated for their potential as inhibitors of PI3Kα and mTOR, important targets in cancer therapy. For instance, modifications to the benzothiazole ring have been explored to improve metabolic stability and efficacy in vitro and in vivo, demonstrating the role of such compounds in developing cancer therapeutics (Stec et al., 2011).

Acyl-Coenzyme A Cholesterol O-Acyltransferase-1 Inhibition

: Analogous compounds have been identified as potent inhibitors of human acyl-coenzyme A: cholesterol O-acyltransferase (ACAT)-1, with significant selectivity over ACAT-2. These findings suggest the utility of such molecules in researching treatments for diseases involving ACAT-1 overexpression, highlighting their potential in cardiovascular and metabolic disease research (Shibuya et al., 2018).

Histamine H3 Receptor Antagonism : Research on compounds targeting the histamine H3 receptor, such as GSK189254, reveals potential applications in Alzheimer's disease and other cognitive disorders. These compounds have shown to bind to histamine H3 receptors in the brain, improving cognitive performance in preclinical models, suggesting their application in neurological research (Medhurst et al., 2007).

Anticonvulsant Activity : Studies on indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide have shown significant anticonvulsant activity. Such research indicates the potential of these compounds in developing new treatments for epilepsy and related seizure disorders (Nath et al., 2021).

Insecticidal Assessment : Investigations into heterocycles incorporating a thiadiazole moiety have explored their efficacy against agricultural pests like the cotton leafworm. This research demonstrates the application of such compounds in developing new insecticidal agents, contributing to agricultural science (Fadda et al., 2017).